Methyl 3-[(3,4-dimethylphenyl){2-[(4-methoxyphenyl)amino]-2-oxoethyl}sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3,4-dimethylphenyl)-[2-(4-methoxyanilino)-2-oxoethyl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C23H24N2O6S2/c1-15-5-8-18(13-16(15)2)25(14-21(26)24-17-6-9-19(30-3)10-7-17)33(28,29)20-11-12-32-22(20)23(27)31-4/h5-13H,14H2,1-4H3,(H,24,26)
• InChI Key: LYSMDOGJWJMBDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)OC)S(=O)(=O)C3=C(SC=C3)C(=O)OC)C
• Molecular Formula: C23H24N2O6S2
• Molecular Weight: 488.6 g/mol
• CAS No.: 941918-97-4

Description

This compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a sulfamoyl group, and a carboxylate group. Thiophene is a five-membered heterocyclic compound containing a sulfur atom. The sulfamoyl group (-SO2NH2) is a common functional group in medicinal chemistry, known for its bioactivity. The carboxylate group (-COO-) is a deprotonated carboxylic acid and is often involved in hydrogen bonding.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. These groups would likely contribute to the overall polarity, reactivity, and other physical and chemical properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the carboxylate group might participate in reactions with acids or bases, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylate group might increase its acidity, and the thiophene ring might increase its aromaticity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with biological macromolecules like proteins or DNA.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, or investigating its mechanism of action.